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Compound of Interest

Compound Name: Iron(III) nitrate nonahydrate

Cat. No.: B148018 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the proper storage, handling, and troubleshooting of iron(III)
nitrate nonahydrate [Fe(NO₃)₃·9H₂O].

Frequently Asked Questions (FAQs)
Q1: What is the proper way to store iron(III) nitrate nonahydrate?

A1: Iron(III) nitrate nonahydrate is a hygroscopic and deliquescent solid, meaning it readily

absorbs moisture from the air.[1][2] To ensure its stability, it should be stored in a tightly closed

container in a cool, dry, and well-ventilated place.[3][4] It is also recommended to store it under

an inert atmosphere.[1][5]

Q2: What are the signs of degradation or instability in iron(III) nitrate nonahydrate?

A2: The pure compound consists of pale violet or off-white to pale purple moist crystals.[6][7]

Signs of degradation include a change in color to a brownish or rust color, and the presence of

clumps, which indicate moisture absorption.[8][9] The solid may also become a liquid at room

temperature if it absorbs enough moisture.

Q3: My iron(III) nitrate nonahydrate has turned into a brownish liquid. Can I still use it?

A3: The brownish color indicates hydrolysis has occurred, where the iron(III) ions react with

water to form iron hydroxide species.[10][11] For applications requiring high purity and precise
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concentrations of Fe³⁺ ions, using the degraded product is not recommended as its

composition is no longer well-defined. For less sensitive applications, the material might still be

usable, but the results may not be reproducible.

Q4: Is iron(III) nitrate nonahydrate light-sensitive?

A4: While the primary concern for storage is its hygroscopic nature, some sources suggest

protecting it from light to maintain its quality over long-term storage. However, this is not as

critical as moisture protection.

Q5: What is the shelf life of iron(III) nitrate nonahydrate?

A5: The shelf life is described as fair to poor due to its deliquescent nature.[2] When stored

under optimal conditions (cool, dry, inert atmosphere), its shelf life can be maximized. However,

once the container is opened, it is best to use it within a reasonable timeframe and regularly

inspect for signs of degradation.

Troubleshooting Guides
Issue 1: The solid iron(III) nitrate nonahydrate has
become clumped and discolored.
This issue is typically caused by improper storage and exposure to moisture. The following

flowchart can help you decide on the appropriate course of action.

Observe Clumped and/or 
 Discolored Solid

Is the discoloration 
 severe (dark brown/orange)?

Is the material 
 completely liquefied?

No

Consider disposal according 
 to safety regulations.

Yes

Yes

If only slightly discolored 
 and clumped, assess purity.

No

Dispose of Reagent

For non-critical applications, 
 you may attempt to dry it.

Use with Caution
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Caption: Troubleshooting clumped or discolored iron(III) nitrate nonahydrate.

Issue 2: An aqueous solution of iron(III) nitrate is turbid
or has a precipitate.
Freshly prepared solutions of iron(III) nitrate in water should be clear, though they may have a

yellowish-brown color due to hydrolysis.[8][10] Turbidity or precipitation indicates the formation

of insoluble iron hydroxides or oxides.

Observe Turbid or 
 Precipitated Solution
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 with deionized water?

Use high-purity water 
 for solution preparation.

No
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 nitric acid added during preparation?

Yes

Prepare Fresh Solution

Add a few drops of dilute 
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No

Use with CautionYes

The precipitate is likely 
 iron hydroxide. The solution may 

 not be suitable for use.
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Caption: Troubleshooting turbid iron(III) nitrate solutions.

Quantitative Data Summary
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Property Value Reference(s)

Appearance Pale violet crystals [6]

Molar Mass 403.997 g/mol [12]

Melting Point 47.2 °C (117.0 °F; 320.3 K) [6]

Boiling Point
125 °C (257 °F; 398 K)

(decomposes)
[6]

Density 1.68 g/cm³ [13]

Solubility in Water 82.5 g/100 mL at 20°C [12]

Decomposition Temperature > 100 °C (> 212 °F) [13]

Experimental Protocols
Protocol 1: Preparation of a Standard Iron(III) Nitrate
Solution
This protocol describes the preparation of a standard solution of iron(III) nitrate, taking into

account its hygroscopic nature and the need to prevent hydrolysis.

Materials:

Iron(III) nitrate nonahydrate (ACS reagent grade or higher)

Deionized water

Concentrated nitric acid (HNO₃)

Volumetric flask (e.g., 100 mL)

Beaker

Glass funnel

Wash bottle
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Analytical balance

Procedure:

Weighing: Due to the hygroscopic nature of the salt, weigh it as quickly as possible. Tare a

clean, dry beaker on the analytical balance. Add the desired amount of iron(III) nitrate
nonahydrate to the beaker and record the mass.

Dissolving: Add a small amount of deionized water to the beaker to dissolve the solid.

Acidification: To prevent hydrolysis and the formation of iron hydroxide precipitates, add a

small amount of concentrated nitric acid to the dissolved salt. A common practice is to add

enough acid to make the final solution approximately 0.1 M in HNO₃.[14]

Transfer: Carefully transfer the solution into the volumetric flask using a funnel. Rinse the

beaker and funnel with deionized water several times, adding the rinsings to the volumetric

flask to ensure all the iron salt is transferred.

Dilution: Add deionized water to the volumetric flask until the bottom of the meniscus reaches

the calibration mark.

Mixing: Stopper the flask and invert it several times to ensure the solution is homogeneous.

Protocol 2: Purity Assessment by Complexometric
Titration
This method can be used to determine the purity of iron(III) nitrate nonahydrate by titrating

the iron(III) ions with a standardized EDTA solution.[15][16]

Materials:

Iron(III) nitrate nonahydrate sample

Standardized EDTA (ethylenediaminetetraacetic acid) solution (e.g., 0.1 M)

Sulfosalicylic acid indicator

Buffer solution (pH 2-3, e.g., using HCl and NaOH)
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Burette

Erlenmeyer flask

Analytical balance

Procedure:

Sample Preparation: Accurately weigh a sample of the iron(III) nitrate nonahydrate and

dissolve it in a known volume of deionized water in an Erlenmeyer flask.

pH Adjustment: Adjust the pH of the solution to 2-3 using the buffer solution.

Indicator Addition: Add a few drops of the sulfosalicylic acid indicator to the solution. The

solution should turn a reddish-brown color.

Titration: Titrate the solution with the standardized EDTA solution. The endpoint is reached

when the color of the solution changes from reddish-brown to a clear yellow.

Calculation: Calculate the purity of the iron(III) nitrate nonahydrate based on the volume of

EDTA solution used, its concentration, and the initial mass of the sample.

Disclaimer: Always consult the Safety Data Sheet (SDS) for iron(III) nitrate nonahydrate
before handling and performing any experiments.[1][5][13] Wear appropriate personal

protective equipment (PPE), including safety goggles, gloves, and a lab coat.[3] Handle the

chemical in a well-ventilated area.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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